Cas no 1219453-99-2 (3-[4-(2-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one)

• Product Name: 3-[4-(2-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• CAS No: 1219453-99-2
• MF: C₁₄H₇F₄N₃O₂
• MW: 325.217896699905
• MDL: MFCD30725927
• CID: 4783971
• Update Time: 2026-02-27

3-[4-(2-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-(2-Fluoro-3-trifluoromethyl-phenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-(2-fluoro-3-trifluoromethylphenyl)pyridin-2-yl]-1,2,4-o xadiazol-5-one
• 3-[4-[2-fluoro-3-(trifluoromethyl)phenyl]pyridin-2-yl]-2H-1,2,4-oxadiazol-5-one

• MDL： MFCD30725927
• Inchi： 1S/C14H7F4N3O2/c15-11-8(2-1-3-9(11)14(16,17)18)7-4-5-19-10(6-7)12-20-13(22)23-21-12/h1-6H,(H,20,21,22)
• InChI Key： RFIIWUKRQUFZSM-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C=CN=C(C2=NOC(N2)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 497
• XLogP3: 3.3
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-[4-(2-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one

Professional Introduction to Compound with CAS No 1219453-99-2 and Product Name: 3-[4-(2-Fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one

Compound with the CAS number 1219453-99-2 and the product name 3-[4-(2-fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of fluorinated aromatic rings and heterocyclic scaffolds in its molecular framework makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of this compound consists of a pyridine core substituted with a fluoro-3-trifluoromethylphenyl group, linked to a 4H-[1,2,4]oxadiazol-5-one moiety. This particular arrangement of functional groups contributes to its distinct chemical properties and biological activities. The presence of fluorine atoms is particularly noteworthy, as they are frequently employed in pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In particular, the fluoro-3-trifluoromethylphenyl group is known for its ability to influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of oxadiazole derivatives as pharmacophores. These heterocyclic compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The 4H-[1,2,4]oxadiazol-5-one scaffold in this compound is no exception and has been implicated in several biological pathways. Studies have demonstrated that oxadiazole derivatives can exhibit inhibitory effects on enzymes and receptors involved in disease progression. The structural features of this compound may contribute to its ability to modulate these pathways effectively.

The pyridine ring present in the molecule is another key feature that contributes to its potential biological activity. Pyridine derivatives are widely recognized for their role as bioactive compounds, with applications ranging from antimicrobial agents to central nervous system (CNS) drugs. The specific substitution pattern on the pyridine ring in this compound, particularly the 2-fluoro-3-trifluoromethylphenyl group, is believed to enhance its binding affinity to certain biological targets. This substitution pattern has been strategically designed to optimize interactions with proteins and enzymes relevant to therapeutic intervention.

In the context of drug discovery, the synthesis and characterization of novel compounds like this one are essential for identifying new lead structures with improved pharmacological properties. The use of computational methods and high-throughput screening techniques has accelerated the process of identifying promising candidates for further development. The structural complexity of this compound presents both challenges and opportunities for medicinal chemists seeking to optimize its activity while minimizing potential side effects.

One of the most intriguing aspects of this compound is its potential application in oncology research. Oxadiazole derivatives have been extensively studied for their anticancer properties, with several compounds entering clinical trials or being used in preclinical studies. The combination of a pyridine moiety and an oxadiazole scaffold suggests that this compound may exhibit mechanisms of action similar to those observed with other oxadiazole-based drugs. These mechanisms often involve inhibition of key signaling pathways that are dysregulated in cancer cells.

Furthermore, the presence of fluorine atoms in the molecule may enhance its bioavailability and metabolic stability. Fluorinated aromatic compounds are known to exhibit improved pharmacokinetic profiles due to their resistance to metabolic degradation by enzymes such as cytochrome P450 (CYP450). This characteristic can be particularly advantageous when developing drugs intended for long-term use or when targeting tissues with high enzymatic activity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to streamline the process. These methods not only improve efficiency but also allow for greater scalability, which is crucial for industrial production.

Evaluation of the biological activity of this compound typically involves both in vitro and in vivo assays. In vitro studies can provide initial insights into its interactions with target proteins and enzymes, while in vivo studies help assess its efficacy and safety profiles in living systems. Preclinical data generated from these studies are essential for determining whether the compound is suitable for further development into a therapeutic agent.

The potential applications of this compound extend beyond oncology; it may also have relevance in other therapeutic areas such as neurology and infectious diseases. For instance, pyridine derivatives have been explored as treatments for neurological disorders due to their ability to cross the blood-brain barrier (BBB). Similarly, fluorinated compounds have shown promise as antiviral agents due to their ability to interfere with viral replication mechanisms.

In conclusion,3-[4-(2-fluoro-3-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one represents a significant advancement in pharmaceutical research due to its unique molecular structure and potential biological activities. Its combination of fluorinated aromatic rings and heterocyclic scaffolds makes it a promising candidate for further exploration in drug development. Continued research into this compound will likely yield valuable insights into new therapeutic strategies across multiple disease areas.